N-(3-chloro-4-methoxyphenyl)-6-((tetrahydro-2H-pyran-4-yl)methoxy)nicotinamide

• IUPAC Name: N-(3-chloro-4-methoxyphenyl)-6-(oxan-4-ylmethoxy)pyridine-3-carboxamide
• InChI: InChI=1S/C19H21ClN2O4/c1-24-17-4-3-15(10-16(17)20)22-19(23)14-2-5-18(21-11-14)26-12-13-6-8-25-9-7-13/h2-5,10-11,13H,6-9,12H2,1H3,(H,22,23)
• InChI Key: SWIXVKPMJCSOEL-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)C2=CN=C(C=C2)OCC3CCOCC3)Cl
• Molecular Formula: C19H21ClN2O4
• Molecular Weight: 376.8 g/mol

Description

N-(3-chloro-4-methoxyphenyl)-6-((tetrahydro-2H-pyran-4-yl)methoxy)nicotinamide, also known as TAK-659, is a small-molecule inhibitor of the protein kinase BTK (Bruton's tyrosine kinase). BTK is a key regulator of B-cell receptor signaling and is involved in the development and progression of B-cell malignancies. TAK-659 has shown promising results in preclinical studies and is currently being evaluated in clinical trials for the treatment of various B-cell malignancies.

Scientific Research Applications

Biological Activity and Therapeutic Potential

Antineoplastic Activities

Research on nicotinamide derivatives, including compounds with structural similarities to N-(3-chloro-4-methoxyphenyl)-6-((tetrahydro-2H-pyran-4-yl)methoxy)nicotinamide, has shown moderate activity against certain cancers. For instance, some 6-substituted nicotinamides exhibited antineoplastic activities in preliminary screenings against rat carcinoma and mouse lymphoid leukemia, highlighting the potential of these compounds in cancer therapy (Ross, 1967).

Herbicidal Activity

N-(Arylmethoxy)-2-chloronicotinamides, derivatives related to the compound , have demonstrated significant herbicidal activity against certain plant species. This suggests the potential for developing new herbicides based on the structural framework of nicotinamide derivatives, contributing to agricultural chemistry (Yu et al., 2021).

Antifungal and SDH Inhibition

A study on 5-(nicotinamido)-1-phenyl-1H-pyrazole-4-carboxylic acid derivatives, based on a structure similar to the target compound, revealed significant antifungal activity against various fungi affecting fruits and crops. These compounds also showed potent inhibitory effects on succinate dehydrogenase (SDH) enzymes, indicating their potential in antifungal applications and enzyme inhibition research (Liu et al., 2020).

Chemical Properties and Synthesis

Synthetic Approaches

The synthesis of nicotinamide derivatives, including those structurally related to N-(3-chloro-4-methoxyphenyl)-6-((tetrahydro-2H-pyran-4-yl)methoxy)nicotinamide, has been a subject of research, aiming to explore their chemical properties, synthesis routes, and potential biological activities. These studies contribute to the understanding of nicotinamide chemistry and its applications in medicinal chemistry and drug development (Agekyan & Mkryan, 2015).